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Compound of Interest

Methyltriphenylphosphonium
Compound Name:
chloride

Cat. No.: B089626

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of
Methyltriphenylphosphonium chloride (MTPPC), a versatile quaternary phosphonium salt
widely used in organic synthesis, particularly in the Wittig reaction. An accurate determination
of its melting point is a critical indicator of purity, which is essential for reproducible and reliable
results in pharmaceutical and chemical research.

Physical and Chemical Properties

Methyltriphenylphosphonium chloride is a white to off-white crystalline solid.[1][2] It is
known to be hygroscopic, readily absorbing moisture from the atmosphere, a factor that can
influence its observed melting point.[1][3]

Melting Point Data

The melting point of a pure crystalline substance is a distinct physical property, defined as the
temperature at which it transitions from a solid to a liquid state. For
Methyltriphenylphosphonium chloride, the melting process is accompanied by
decomposition. The reported melting point is consistently documented across various chemical
suppliers and databases.

Table 1: Reported Melting Point of Methyltriphenylphosphonium Chloride
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Parameter Value Source

ChemBK[1], Chem-Impex[2],
Melting Point 221 °C (with decomposition) Sigma-Aldrich[4][5],
Tradelndia[6]

Chem-Impex[2], Sigma-

Purity Assay >97% Aldrich[4]
ric

White to off-white
Appearance ] ) ChemBK[1], Chem-Impex[2]
powder/crystalline solid

The notation "(dec.)" indicates that the compound decomposes at or near its melting point. This
IS a critical observation during experimental determination.

Experimental Protocol: Melting Point Determination

The determination of a melting point is a fundamental technique for assessing the purity of a
crystalline organic compound.[7] Impurities typically cause a depression and broadening of the
melting range.[8] The following protocol outlines the capillary method, a standard and widely
accepted technique.

Apparatus and Materials

» Melting point apparatus (e.g., Mel-Temp, DigiMelt, or Thiele tube)

Capillary tubes (sealed at one end)

Methyltriphenylphosphonium chloride sample (finely powdered and completely dry)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure

e Sample Preparation:
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o Ensure the Methyltriphenylphosphonium chloride sample is a fine, homogeneous
powder. If the sample consists of coarse crystals, gently grind it using a clean, dry mortar
and pestle.[7]

o The sample must be thoroughly dry. Due to its hygroscopic nature, it is recommended to
dry the sample in a desiccator over a suitable drying agent (e.g., P20s) prior to
measurement.[7]

e Capillary Tube Loading:

o Invert a capillary tube and press the open end into the powdered sample. A small amount
of solid will be forced into the tube.

o Tap the sealed end of the capillary tube gently on a hard surface to pack the solid down.[8]
Alternatively, drop the tube through a long, narrow glass tube to facilitate packing.[9]

o The final packed sample height should be approximately 2-3 mm.[8][9]
e Melting Point Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o Rapid Determination (Optional but Recommended): First, perform a rapid heating run
(e.g., 10-20 °C/minute) to find an approximate melting range.[10] This saves time for the
precise measurement.

o Accurate Determination: Allow the apparatus to cool to at least 20 °C below the
approximate melting point.

o Begin heating again at a slow, controlled rate, approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.[10] A slow heating rate is crucial for
an accurate reading.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last crystal of the solid
melts completely (the end of the melting range).
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o Observe for any signs of decomposition, such as charring or gas evolution.

o Data Reporting:

o The melting point should be reported as a range from the temperature of initial melting to
the temperature of complete melting. For a pure compound, this range is typically narrow
(0.5-2 °C).[8]

o For Methyltriphenylphosphonium chloride, the report should note the observed
decomposition.

Workflow Visualization

The logical sequence for the experimental determination of a melting point is critical for
achieving accurate and reproducible results. The following diagram illustrates this workflow.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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